Cas no 21308-82-7 (4-(Thiophen-3-yl)pyridine)

• Product Name: 4-(Thiophen-3-yl)pyridine
• CAS No: 21308-82-7
• MF: C₉H₇NS
• MW: 161.223580598831
• MDL: MFCD01860051
• CID: 1400313
• PubChem ID: 819002
• Update Time: 2025-04-23

4-(Thiophen-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(3-thienyl)-
• 4-(Thiophen-3-yl)pyridine
• 4-(3-Thienyl)pyridine
• 3-(4-pyridyl)-thiophene
• 4-thiophen-3-ylpyridine
• HVPPTNADZDAEQR-UHFFFAOYSA-N
• AK253082
• WAA30882
• SB52693
• C74026
• MFCD01860051
• DS-10719
• SCHEMBL1356085
• AKOS004118748
• A911541
• CS-0160946
• EN300-379920
• DTXSID401319004
• 21308-82-7

• MDL： MFCD01860051
• Inchi： 1S/C9H7NS/c1-4-10-5-2-8(1)9-3-6-11-7-9/h1-7H
• InChI Key： HVPPTNADZDAEQR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 161.03001
• Monoisotopic Mass: 161.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.2

Experimental Properties

• PSA: 12.89

4-(Thiophen-3-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Thiophen-3-yl)pyridine

4-(Thiophen-3-yl)pyridine (CAS 21308-82-7): A Versatile Heterocyclic Compound with Growing Industrial Importance

4-(Thiophen-3-yl)pyridine (CAS 21308-82-7) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications. This thiophene-pyridine hybrid molecule combines the electronic properties of both thiophene and pyridine rings, making it particularly valuable in materials science, pharmaceutical research, and organic electronics.

The molecular structure of 4-(thiophen-3-yl)pyridine features a pyridine ring connected to a thiophene moiety at the 3-position, creating a conjugated system that exhibits interesting electronic properties. This aromatic heterocycle has become increasingly important in the development of organic semiconductors, photovoltaic materials, and pharmaceutical intermediates. Recent searches on scientific databases show growing interest in "thiophene-pyridine derivatives applications" and "CAS 21308-82-7 synthesis methods", reflecting its expanding utility.

In the field of organic electronics, 4-(thiophen-3-yl)pyridine serves as a valuable building block for conjugated polymers and small molecule semiconductors. Its ability to facilitate π-π stacking interactions while maintaining good solubility makes it particularly useful for OLED materials and organic photovoltaic devices. Researchers investigating "thiophene containing organic semiconductors" or "pyridine based electronic materials" frequently encounter this compound in their literature reviews.

The pharmaceutical industry has shown increasing interest in 4-(thiophen-3-yl)pyridine derivatives as potential bioactive compounds. The combination of thiophene and pyridine moieties in a single molecule offers opportunities for drug discovery and medicinal chemistry applications. Recent patent filings reveal growing exploration of this scaffold for various therapeutic areas, with particular attention to its potential in central nervous system and anti-inflammatory applications.

Synthetic approaches to 4-(thiophen-3-yl)pyridine typically involve cross-coupling reactions between appropriately functionalized thiophene and pyridine precursors. Modern methods often employ palladium-catalyzed reactions or metal-free coupling strategies, reflecting the current trends in "green chemistry approaches to heterocycles". The compound's purity and characterization are crucial for its various applications, with HPLC analysis and spectroscopic methods being commonly employed for quality control.

Material scientists value 4-(thiophen-3-yl)pyridine for its ability to modify electronic properties of conjugated systems. The compound's electron-deficient pyridine ring and electron-rich thiophene moiety create an interesting push-pull system that can be exploited in molecular engineering of advanced materials. This characteristic makes it particularly relevant to researchers working on "donor-acceptor type organic semiconductors" and "charge transport materials".

The commercial availability of 4-(thiophen-3-yl)pyridine (CAS 21308-82-7) has improved significantly in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysis shows growing demand for high-purity samples, particularly from academic institutions and industrial R&D departments focusing on "novel organic electronic materials" and "heterocyclic building blocks".

Environmental and safety considerations for 4-(thiophen-3-yl)pyridine are typical of aromatic heterocyclic compounds. Proper handling procedures should be followed, including the use of appropriate personal protective equipment and laboratory ventilation. The compound's stability and storage requirements are frequently addressed in technical datasheets provided by manufacturers.

Future research directions for 4-(thiophen-3-yl)pyridine derivatives appear promising, particularly in the areas of energy storage and optoelectronic devices. Emerging trends suggest potential applications in perovskite solar cells as interfacial materials and in organic batteries as redox-active components. These developments align with current searches for "sustainable energy materials" and "next-generation electronic components".

In conclusion, 4-(thiophen-3-yl)pyridine (CAS 21308-82-7) represents a versatile and increasingly important heterocyclic compound with applications spanning multiple scientific disciplines. Its unique combination of thiophene and pyridine characteristics continues to inspire new research directions, particularly in materials science and medicinal chemistry. As industrial interest grows, so does the need for efficient synthesis methods and thorough understanding of its structure-property relationships.